Cas no 56705-83-0 (4-(2-methylphenoxy)aniline)

• Product Name: 4-(2-methylphenoxy)aniline
• CAS No: 56705-83-0
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD02663364
• CID: 374550
• PubChem ID: 92505
• Update Time: 2025-06-12

4-(2-methylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(2-methylphenoxy)-
• 4-(2-Methylphenoxy)aniline
• [4-(2-Methylphenoxy)phenyl]amine
• 4-(2-methylphenoxy)phenylamine
• 4-(o-Tolyloxy)aniline
• 4'-Amino-2-methyl-diphenylaether
• 4-Amino-phenol-o-tolylaether
• 4-o-Tolyloxyanilin
• 4-o-Tolyloxy-anilin
• 4-o-tolyloxy-aniline
• AC1L3O9J
• AC1Q579B
• AK-918
• CTK5A5593
• SureCN554682
• Z57127507
• JPCCVWJJMUIBJR-UHFFFAOYSA-N
• F9995-0150
• DTXSID70205267
• PS-8228
• MFCD02663364
• 4-(2-methylphenoxy)aniline, AldrichCPR
• SCHEMBL554682
• Benzenamine, 4-(2-methylphenoxy)-
• 4-o-tolyloxyphenylamine
• EINECS 260-349-1
• EN300-236267
• 56705-83-0
• AK-918/40788882
• NS00033570
• AKOS000113290
• ALBB-010511
• 4-(2-methylphenoxy)aniline

• MDL： MFCD02663364
• Inchi： 1S/C13H13NO/c1-10-4-2-3-5-13(10)15-12-8-6-11(14)7-9-12/h2-9H,14H2,1H3
• InChI Key： JPCCVWJJMUIBJR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 61-62℃
• Boiling Point: 326.8±25.0 °C at 760 mmHg
• Flash Point: 155.3±16.4 °C
• PSA: 35.25
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(2-methylphenoxy)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2-methylphenoxy)aniline

Introduction to 4-(2-Methylphenoxy)aniline (CAS No. 56705-83-0)

4-(2-Methylphenoxy)aniline, also known by its CAS number 56705-83-0, is a versatile organic compound with a wide range of applications in the fields of chemical research, pharmaceutical development, and materials science. This compound is characterized by its unique molecular structure, which consists of an aniline moiety substituted with a 2-methylphenoxy group. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 4-(2-methylphenoxy)aniline is C₁₂H₁₃NO, and its molecular weight is approximately 187.24 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 79 to 81°C, and it has a boiling point of around 310°C at standard pressure.

In the realm of chemical research, 4-(2-methylphenoxy)aniline has gained significant attention due to its potential as a building block for the synthesis of more complex molecules. Its reactivity and functional group compatibility make it an ideal candidate for various chemical transformations, including coupling reactions, oxidation, and reduction processes. Recent studies have explored the use of this compound in the development of novel materials with enhanced properties, such as conductive polymers and luminescent materials.

In the pharmaceutical industry, 4-(2-methylphenoxy)aniline has shown promise as an intermediate in the synthesis of drugs with therapeutic potential. One notable application is in the development of analgesics and anti-inflammatory agents. Research has demonstrated that derivatives of this compound exhibit potent analgesic activity with reduced side effects compared to traditional pain relievers. Additionally, studies have investigated its potential as a precursor for the synthesis of antiviral and anticancer drugs, highlighting its versatility in drug discovery.

The environmental impact of 4-(2-methylphenoxy)aniline has also been a subject of interest. Researchers have focused on developing sustainable methods for its synthesis to minimize environmental footprint. Green chemistry principles have been applied to optimize reaction conditions, reduce waste generation, and enhance overall process efficiency. These efforts align with the growing demand for eco-friendly chemical processes in both industrial and academic settings.

Safety considerations are paramount when handling 4-(2-methylphenoxy)aniline. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure workplace safety. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible materials.

In conclusion, 4-(2-methylphenoxy)aniline (CAS No. 56705-83-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an essential component in synthetic chemistry, pharmaceutical development, and materials science. Ongoing research continues to uncover new uses and improvements in its synthesis methods, further solidifying its importance in these fields.